ethyl 1-(2,5-difluorobenzoyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(2,5-difluorobenzoyl)-4-(3-phenylpropyl)piperidine-4-carboxylate
• InChI: InChI=1S/C24H27F2NO3/c1-2-30-23(29)24(12-6-9-18-7-4-3-5-8-18)13-15-27(16-14-24)22(28)20-17-19(25)10-11-21(20)26/h3-5,7-8,10-11,17H,2,6,9,12-16H2,1H3
• InChI Key: VLLJCFMGTFSABH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)C2=C(C=CC(=C2)F)F)CCCC3=CC=CC=C3
• Molecular Formula: C24H27F2NO3
• Molecular Weight: 415.5 g/mol

Description

Ethyl 1-(2,5-difluorobenzoyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate is a chemical compound that belongs to the class of piperidine carboxylates. It is commonly known as DFP-10825 and has been extensively studied for its potential therapeutic applications in various fields of medicine. In

Mechanism of Action

DFP-10825 exerts its therapeutic effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), enzymes that play a key role in the inflammatory response. By inhibiting these enzymes, DFP-10825 reduces the production of inflammatory mediators such as prostaglandins and leukotrienes, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
DFP-10825 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-1β, and to increase the production of anti-inflammatory cytokines such as IL-10. It has also been shown to inhibit the proliferation of cancer cells and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

DFP-10825 has several advantages as a research tool. It is a potent inhibitor of COX-2 and LOX, making it a useful tool for studying the inflammatory response. It is also relatively stable and has a long half-life, making it suitable for in vivo studies. However, DFP-10825 has some limitations as a research tool. It is a relatively complex molecule, making it difficult and expensive to synthesize. It also has some toxicity, which can limit its use in certain studies.

Future Directions

DFP-10825 has several potential future directions for research. One area of research is the development of new analogs of DFP-10825 with improved pharmacological properties. Another area of research is the exploration of its potential therapeutic applications in other fields of medicine, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of DFP-10825 and its potential side effects.

Scientific Research Applications

DFP-10825 has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess anti-inflammatory, analgesic, and antitumor properties, making it a promising candidate for the treatment of various diseases such as cancer, chronic pain, and inflammation.